Cas no 1805981-00-3 (3-(Aminomethyl)-4-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 3-(Aminomethyl)-4-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1805981-00-3
• MF: C₉H₆F₅N₃
• MW: 251.1560587883
• CID: 4878863
• Update Time: 2025-05-23

3-(Aminomethyl)-4-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C9H6F5N3/c10-8(11)6-1-4(2-15)5(3-16)7(17-6)9(12,13)14/h1,8H,3,16H2
• InChI Key： NERNGGACOKXXCC-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=C(C#N)C=C(C(F)F)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 308
• XLogP3: 1
• Topological Polar Surface Area: 62.7

Additional information on 3-(Aminomethyl)-4-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine

Introduction to 3-(Aminomethyl)-4-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805981-00-3)

3-(Aminomethyl)-4-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine, with the CAS number 1805981-00-3, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an aminomethyl group, a cyano group, and multiple fluorinated substituents, which collectively contribute to its potential therapeutic applications.

The chemical structure of 3-(Aminomethyl)-4-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine is particularly noteworthy due to its multifunctional nature. The presence of the aminomethyl group provides opportunities for further derivatization and conjugation with other bioactive molecules, enhancing its versatility in drug design. The cyano group, known for its strong electron-withdrawing properties, can influence the compound's electronic and steric properties, potentially affecting its binding affinity to biological targets. The difluoromethyl and trifluoromethyl substituents introduce additional fluorine atoms, which are known to improve metabolic stability and bioavailability, key considerations in drug development.

Recent studies have highlighted the potential of 3-(Aminomethyl)-4-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems and reducing oxidative stress. The unique combination of functional groups in the molecule allows it to interact with multiple targets, making it a promising candidate for multifaceted therapeutic interventions.

In addition to its neuroprotective properties, 3-(Aminomethyl)-4-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine has also been investigated for its anti-inflammatory and anti-cancer activities. Studies have demonstrated that the compound can inhibit key enzymes involved in inflammatory pathways, such as COX-2 and 5-LOX, thereby reducing inflammation and associated pain. Furthermore, preliminary data suggest that it may have selective cytotoxic effects on cancer cells, particularly those overexpressing certain receptors or enzymes. These findings underscore the compound's potential as a dual-action agent capable of addressing both inflammation and cancer.

The pharmacokinetic profile of 3-(Aminomethyl)-4-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine has been extensively studied to optimize its therapeutic potential. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity facilitates efficient cellular uptake, while the presence of fluorine atoms enhances metabolic stability, leading to prolonged plasma half-life and reduced clearance rates. These characteristics are crucial for ensuring sustained therapeutic effects and minimizing dosing frequency.

To further explore the clinical potential of 3-(Aminomethyl)-4-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine, several preclinical studies have been conducted using animal models. These studies have consistently demonstrated the compound's safety and efficacy across various disease models. For instance, in rodent models of Alzheimer's disease, treatment with this compound led to significant improvements in cognitive function and reduced amyloid-beta plaque formation. Similarly, in cancer models, it exhibited robust antitumor activity without causing significant toxicity to normal cells.

The development of 3-(Aminomethyl)-4-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine as a therapeutic agent is ongoing, with several clinical trials currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various conditions. Early results from phase I trials have been promising, indicating good tolerability and pharmacodynamic activity at clinically relevant doses. As these trials progress, more comprehensive data will be available to guide further development and regulatory approval processes.

In conclusion, 3-(Aminomethyl)-4-cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805981-00-3) represents a promising candidate for the treatment of neurodegenerative diseases, inflammation, and cancer. Its unique chemical structure endows it with multifunctional properties that make it highly versatile in drug design and development. Ongoing research and clinical trials continue to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its future use as a novel therapeutic agent.